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Compound of Interest

Compound Name: Methyl 6-methoxypicolinate

Cat. No.: B1340530

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the chemical synthesis of
Methyl 6-methoxypicolinate, a valuable building block in the development of novel
pharmaceutical agents. The synthesis is presented in a two-step sequence, commencing with
the esterification of 6-chloropicolinic acid to yield the intermediate, Methyl 6-chloropicolinate,
followed by a nucleophilic aromatic substitution to introduce the methoxy group.

Chemical Reaction Scheme

The overall synthesis pathway is illustrated below:

Step 1: Esterification ™" CI-CsH3N-COOH + CHsOH --(H2S0a4, Reflux)--> CI-CsH3sN-COOCHs +
H20 (6-chloropicolinic acid) (Methanol) (Methyl 6-chloropicolinate)

CI-CsH3N-COOCHs + NaOCHs --(Methanol, Reflux)--> CH3sO-CsH3N-COOCHs + NaCl (Methyl
6-chloropicolinate) (Sodium methoxide) (Methyl 6-methoxypicolinate)

Caption: Workflow for the two-step synthesis of Methyl 6-methoxypicolinate.

» To cite this document: BenchChem. [Synthesis of Methyl 6-methoxypicolinate: An Application
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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